Cas no 1897341-85-3 (3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid)
3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid
- EN300-1958724
- 3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid
- 1897341-85-3
-
- Inchi: 1S/C12H12ClF3O2/c1-11(2,10(17)18)6-7-5-8(12(14,15)16)3-4-9(7)13/h3-5H,6H2,1-2H3,(H,17,18)
- InChI Key: VGAMFNSUJRDYBE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(F)(F)F)C=C1CC(C(=O)O)(C)C
Computed Properties
- Exact Mass: 280.0477918g/mol
- Monoisotopic Mass: 280.0477918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1958724-0.05g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1958724-0.1g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1958724-0.25g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1958724-0.5g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1958724-1.0g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 1g |
$986.0 | 2023-05-23 | ||
| Enamine | EN300-1958724-2.5g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1958724-5.0g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 5g |
$2858.0 | 2023-05-23 | ||
| Enamine | EN300-1958724-10.0g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 10g |
$4236.0 | 2023-05-23 | ||
| Enamine | EN300-1958724-1g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1958724-5g |
3-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid |
1897341-85-3 | 5g |
$2858.0 | 2023-09-17 |
3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid
Recent Advances in the Study of 3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid (CAS: 1897341-85-3)
The compound 3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid (CAS: 1897341-85-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and chloro-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability and scalability, making it a viable candidate for large-scale pharmaceutical production. Furthermore, the research identified key intermediates that could be leveraged for the development of derivatives with enhanced bioactivity.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid exhibits potent anti-inflammatory and analgesic properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway, with minimal side effects on gastrointestinal tissues. This selective inhibition suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Additionally, computational modeling studies have provided insights into the molecular interactions between 3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid and its target proteins. Molecular docking simulations revealed high binding affinity to COX-2, corroborating the experimental findings. These computational approaches are paving the way for the rational design of next-generation derivatives with improved pharmacokinetic profiles.
Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Ongoing research is investigating formulation strategies, such as nanoparticle encapsulation, to enhance its delivery and efficacy. Preliminary results from a 2024 preclinical trial indicate that nanoformulations of 3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid significantly improve its solubility and tissue penetration, offering a promising avenue for future clinical applications.
In conclusion, 3-2-chloro-5-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid (CAS: 1897341-85-3) represents a compelling area of research in chemical biology and drug development. Its unique structural features, combined with promising biological activity, position it as a potential lead compound for therapeutic innovation. Continued interdisciplinary efforts in synthesis, computational modeling, and formulation science will be crucial in unlocking its full potential.
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